Cas no 1862244-94-7 (3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine)

• Product Name: 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine
• CAS No: 1862244-94-7
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 6120535
• PubChem ID: 130533093
• Update Time: 2025-10-31

3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1862244-94-7
• 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine
• EN300-1852135

• Inchi： 1S/C5H8N4/c6-3-1-2-5-7-4-8-9-5/h1-2,4H,3,6H2,(H,7,8,9)/b2-1+
• InChI Key： JBMWSZWYJYMKCX-OWOJBTEDSA-N
• SMILES： N1C(/C=C/CN)=NC=N1

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine

Introduction to 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine (CAS No. 1862244-94-7)

3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 1862244-94-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a conjugated system composed of an allylamine moiety linked to a 1,2,4-triazole ring. The structural motif presents a unique combination of functional groups that makes it a versatile scaffold for medicinal chemistry applications, particularly in the development of novel bioactive molecules.

The 1,2,4-triazole core is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. Its presence in 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine imparts properties such as metabolic stability and the ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The conjugation with the allylamine group enhances the compound's reactivity and allows for further derivatization, enabling the exploration of diverse chemical space for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of triazole-containing compounds as modulators of enzyme activity and receptor binding. Studies suggest that the triazole ring can serve as a key recognition element in drug design, particularly in targeting enzymes involved in inflammatory pathways and metabolic disorders. The allylamine substituent further contributes to the compound's pharmacological profile by facilitating alkylation reactions or participating in Michael addition mechanisms, which are crucial for covalent drug interactions.

In the context of modern drug development, 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine has been explored as a precursor for synthesizing more complex derivatives with enhanced pharmacological properties. The compound's ability to undergo regioselective functionalization makes it an attractive candidate for library synthesis programs aimed at identifying novel lead compounds. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit overlapping mechanisms of action, providing insights into potential therapeutic applications.

The synthesis of 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the triazole ring, followed by nucleophilic substitution or condensation reactions to introduce the allylamine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework with high regioselectivity and yield.

Biological evaluation of 3-(1H-1,2,4-triazol-3-yl)prop-2-en-1-amine has revealed promising activities in preclinical models. Initial studies have demonstrated its potential as an inhibitor of enzymes implicated in cancer progression and neurodegenerative diseases. The compound's ability to modulate intracellular signaling pathways suggests that it may serve as a basis for developing targeted therapies with improved selectivity over existing agents. Furthermore, its structural features align well with current trends in drug design toward small molecules with optimized pharmacokinetic profiles.

The role of computational tools in rationalizing the biological activity of 3-(1H-1,2,4-triazol-3-y]propenyl)-amino]-hydrazine has been increasingly recognized. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These studies have helped refine structure-based drug design strategies by identifying key residues involved in binding and optimizing interactions through subtle modifications.

The future direction of research on CAS No 1862244 94 7 is likely to focus on expanding its chemical diversity through derivatization efforts. By introducing different substituents at strategic positions within the molecule—such as halogens or heteroaromatic groups—scientists can explore new biological functions while maintaining core pharmacophoric elements responsible for activity. Such explorations are expected to yield novel compounds with enhanced efficacy or reduced side effects compared to existing treatments.

Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. Preclinical testing protocols must be carefully designed to evaluate both efficacy and safety profiles comprehensively before advancing into human trials. Regulatory considerations also play a critical role during this process; ensuring compliance with guidelines set forth by health authorities will facilitate smoother progression toward market approval if promising results are obtained from early-stage studies.